Cas no 2841-61-4 (Holadienine)

• Product Name: Holadienine
• CAS No: 2841-61-4
• MF: C₂₂H₃₁NO
• MW: 325.487646341324
• CID: 270981
• Update Time: 2024-03-01

Holadienine Chemical and Physical Properties

Names and Identifiers

• Cona-1,4-dienin-3-one(8CI,9CI)
• 3-Oxo-1,4-conadienine
• 9H-Naphth[2',1':4,5]indeno[1,7a-c]pyrrole,cona-1,4-dienin-3-one deriv.
• Cona-1,4-dienine,3-oxo- (6CI)
• Holadienine (7CI)
• Holadienine

• Inchi： 1S/C22H31NO/c1-14-18-6-7-20-17-5-4-15-12-16(24)8-10-21(15,2)19(17)9-11-22(18,20)13-23(14)3/h8,10,12,14,17-20H,4-7,9,11,13H2,1-3H3/t14-,17+,18+,19-,20-,21-,22-/m0/s1
• InChI Key： PSOQPSXOOXHHBU-LJZXKFISSA-N
• SMILES： O=C1C=C[C@@]2(C)C(=C1)CC[C@@H]1[C@@H]2CC[C@]23CN(C)[C@@H](C)[C@H]2CC[C@H]31

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 0
• Complexity: 648
• Topological Polar Surface Area: 20.3
• XLogP3: 4.898

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal alkaloids Conanine-type alkaloids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Conanine-type alkaloids